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Compound of Interest

Compound Name: Methylenedihydrotanshinquinone

Cat. No.: B1631873

Essential Safety and Handling Guide for
Methylenedihydrotanshinquinone

Disclaimer: No specific Safety Data Sheet (SDS) for Methylenedihydrotanshinquinone was
located. The following guidance is based on the safety protocols for structurally similar
quinone-type compounds and general laboratory best practices. Researchers should handle
this compound with caution and perform a risk assessment prior to use.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with
Methylenedihydrotanshinquinone. The procedural steps outlined below are designed to
ensure personal safety and proper chemical management in a laboratory setting.

I. Hazard Summary and Quantitative Data

Methylenedihydrotanshinquinone is a natural product with cytotoxic and anti-inflammatory
properties.[1] While specific toxicity data is limited, compounds with similar structures, such as
quinhydrone and methylhydroquinone, are classified as toxic if swallowed, and can cause skin
and serious eye irritation, as well as respiratory tract irritation.[2][3]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C18H1603 [1]
Molecular Weight 280.32 g/mol [1]
Appearance Red powder [1]
Boiling Point 483.6145.0 °C (Predicted) [1]
Density 1.28+0.1 g/cm3 (Predicted) [1]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]

Acetate, DMSO, Acetone

Table 2: Hazard Classification and Toxicity Data (Based on Analogous Compounds)

Hazard Classification

Description

Source

Acute Oral Toxicity

Category 3: Toxic if swallowed
(Rat LD50: 225 mg/kg for
Quinhydrone).

[2]

Skin Corrosion/Irritation

Category 2: Causes skin

irritation and redness. May

cause an allergic skin reaction.

[2]

Serious Eye Damage/Irritation

Category 2: Causes severe

eye irritation.

[2]

Target Organ Toxicity (Single

Exposure)

Category 3: May cause
respiratory tract irritation, with
symptoms like coughing and

shortness of breath.

[2]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure. The following

equipment is mandatory when handling Methylenedihydrotanshinquinone.[2]
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Table 3: Required Personal Protective Equipment

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles

and/or a full-face shield.

Protects against dust,
splashes, and vapors,
preventing severe eye
irritation.[2][4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene) and a

lab coat, apron, or coveralls.

Prevents skin contact, which
can cause irritation and allergic

reactions.[2][4]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
required when dust is
generated or if ventilation is

inadequate.

Protects against the inhalation
of harmful dust particles that
can irritate the respiratory
system.[2][4]

Workstations must be equipped with an accessible eyewash station and a quick-drench safety

shower.[2]

lll. Operational Plan: Safe Handling Procedures

Follow these step-by-step procedures to ensure the safe handling of

Methylenedihydrotanshinquinone from receipt to use.

 Inspection: Upon receipt, inspect the container for any damage or leaks.[2]

o Designated Area: Conduct all work with Methylenedihydrotanshinquinone in a designated

area, such as a chemical fume hood, to control emissions at the source.[2]

» Ventilation: Use a local exhaust ventilation system to keep exposure below airborne limits.[2]

e Avoid Dust Formation: Handle the chemical carefully to avoid the formation of dust and

aerosols. Fine dust dispersed in the air can be an explosion hazard.[2]
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o Personal Hygiene: Wash hands thoroughly after handling and before breaks. Do not eat,
drink, or smoke in the work area.[2][3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as oxidizing agents and alkalis.[3][5]

IV. Spill and Emergency Procedures

In the event of a spill, follow these steps to ensure safety and proper cleanup:
o Evacuate: Evacuate non-essential personnel from the spill area.[2]

» Ventilate: Ensure the area is well-ventilated.[2]

o Wear PPE: Don appropriate personal protective equipment, including respiratory protection,
before entering the area.[2]

o Contain Spill: Moisten the spilled material with water to reduce airborne dust.[2]

e Clean Up: Use non-sparking tools to carefully sweep or scoop the material into a suitable,
closed container for disposal.[2]

o Decontaminate: Clean the spill area thoroughly once the material has been removed.[2]
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5]

e In Case of Skin Contact: Immediately wash skin with plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[5]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting lower and upper eyelids occasionally. Seek immediate medical attention.[5]

« |If Swallowed: Do not induce vomiting. Give large quantities of water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.
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V. Disposal Plan

Dispose of Methylenedihydrotanshinquinone and its containers in accordance with all
federal, state, and local regulations.[6]

e Waste Characterization: Unused Methylenedihydrotanshinquinone may be considered
hazardous waste.

o Containerization: Collect waste in a designated, compatible, and properly labeled hazardous
waste container. The container must be kept closed except when adding waste.[7]

o Labeling: Label the waste container with the words "HAZARDOUS WASTE" and the
chemical name.[7]

o Storage of Waste: Store waste containers in a designated satellite accumulation area.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
[8] Do not dispose of down the drain or in regular trash.

VI. Workflow Diagram
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Workflow for Handling and Disposal of Methylenedihydrotanshinquinone
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Caption: Workflow for the safe handling and disposal of Methylenedihydrotanshinquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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